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Compound of Interest

Compound Name: Idalopirdine Hydrochloride

Cat. No.: B1674369

An In-depth Review of the Chemical Structure, Physicochemical Properties, Mechanism of
Action, and Clinical Development of a Selective 5-HT6 Receptor Antagonist

Introduction

Idalopirdine (also known as Lu AE58054) is a potent and selective antagonist of the serotonin 6
(5-HT®6) receptor.[1][2][3] It was developed by Lundbeck and Otsuka Pharmaceutical as a
potential adjunctive therapy for the symptomatic treatment of cognitive deficits in Alzheimer's
disease and schizophrenia.[2][4] The rationale for its development stemmed from evidence
suggesting that blockade of 5-HT6 receptors could modulate multiple neurotransmitter
systems, including the cholinergic system, which is implicated in cognitive function.[5][6]
Despite promising early-phase results, Idalopirdine ultimately failed to meet its primary
endpoints in several Phase lll clinical trials for Alzheimer's disease, leading to the
discontinuation of its development for this indication.[4][7] This guide provides a comprehensive
technical overview of Idalopirdine hydrochloride, including its chemical properties,
mechanism of action, experimental protocols, and a summary of its clinical trial outcomes.

Chemical Structure and Physicochemical Properties

Idalopirdine hydrochloride is the hydrochloride salt of Idalopirdine.[8] The chemical and
physical properties are crucial for its formulation and delivery.

Table 1: Chemical and Physical Properties of Idalopirdine and its Hydrochloride Salt
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Property Value Source
2-(6-Fluoro-1H-indol-3-yl)-N-
(3-(2,2,3,3-
IUPAC Name [2]
tetrafluoropropoxy)benzyl)etha
namine
Molecular Formula (Base) C20H19F5N20 [2][9]
Molecular Weight (Base) 398.37 g/mol [2][9]
Molecular Formula (HCI Salt) C20H20CIF5N20 [8][10]
Molecular Weight (HCI Salt) 434.84 g/mol [8][10]
CAS Number (Base) 467459-31-0 [2][3]
CAS Number (HCI Salt) 467458-02-2 [8]
Ki for 5-HT6 Receptor 0.83 nM [1][3]
Water Solubility 0.00356 mg/mL (Predicted) [8]
4.66 (ALOGPS), 4.8
logP [8]
(Chemaxon)
pKa (Strongest Basic) 9.59 (Chemaxon) [8]
Polar Surface Area 37.05 A2 (Chemaxon) [8]

Mechanism of Action and Signaling Pathway

Idalopirdine functions as a potent and selective antagonist at the 5-HT6 receptor.[1][3] The 5-

HT6 receptor is a G-protein coupled receptor (GPCR) primarily expressed in brain regions

associated with cognition and memory, such as the hippocampus and cortex.[6] Its antagonism

is believed to enhance cholinergic and glutamatergic neurotransmission, which are crucial for

cognitive processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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